Gels play a significant role in our daily lives as they provide stability and desired features to various items of regular use, such as cosmetics, pharmaceuticals, household items, and agricultural products. However, a microbial attack on gels commonly occurs during gel-based formulations. Antibiotic-loaded gels can reportedly be stored for a long time. In this study, we fabricated a tetracycline-loaded gellan gum (TC/GG) gel and assessed its long-term stability against microbial attack. Morphological analyses revealed a firm and smooth texture with multifold bumpy surfaces on the GG and TC/GG gels. Fourier transform infrared spectroscopic analysis showed that the gel was well hydrated and thus suitable for releasing antibiotics. The feasibility of inhibiting microorganisms was qualitatively examined using the disk diffusion method. Interestingly, the unloaded GG gel itself exhibited an antimicrobial effect, while the loaded TC/GG gel showed a better antibacterial effect on S. aureus than on E. coli. TC/GG can be used to store and protect gels from microbial attacks for a long duration. In addition, it is suitable for storing bioactive agents, which are used in the biomedical field.

The adsorption of cationic (methylene blue, MB) and anionic (Congo red, CR) dyes using magnetic from Archidendron pauciflorum peel extract obtained via sonochemical synthesis (Fe3O4-AP) has been carried out. This study also compared the ability of Fe3O4-AP as an adsorbent for MB and CR through isotherm and kinetics studies. Fe3O4-AP was synthesized by the sonochemical method at a frequency of 800 kHz and characterized using FTIR, XRD, PSA, VSM and SEM-EDX The XRD diffractogram showed Fe3O4-AP with high crystallinity with a crystal size of 17.05 nm, and the particle size distributed in three groups, 2.56, 862.23, and 4855.78 nm, respectively. Meanwhile, the Ms of Fe3O4-AP was 27.71 emu/g. The SEM-EDX showed disordered morphology with Fe, O and C elemental composition. The kinetics and isotherm of MB and CR dye adsorption on Fe3O4-AP followed Ho’s kinetics model and Freundlich isotherm. The Freundlich isotherm model with adsorption capacities MB and CR on Fe3O4-AP was 16.02 and 10.24 mg/g, respectively.

Separation efficiency of flat- and domed-roof cyclones was investigated in a polypropylene (PP) production process at 20 bar and 80 °C, using computational fluid dynamics (CFD) coupled with the Reynolds stress model for gas turbulence and a discrete random walk model for particles. The geometry of the domed-roof cyclone was based on a high-efficiency Stairmand cyclone and the ASME standard for high-pressure vessels. The meshing strategy and CFD model validation of the cyclones were performed systematically. At an inlet velocity of 20 m/s and atmospheric pressure, the fractional separation efficiency of the domed-roof cyclone was 1.5% higher than that of the flat-roof cyclone in an air-CaCO3 system for particle sizes ranging from 0.1 to 100 µm. Under the high-pressure operating conditions of the domed-roof cyclone, the diameter (De) of the vortex finder was selected as 40% of the cyclone barrel diameter (D), maintaining its high separation efficiency and moderate pressure drop. The optimized domed-roof cyclone achieved an 8.4% higher mean fractional separation efficiency and a 6.4% lower pressure drop compared to a standard flat-roof cyclone for PP particles from 1 to 40 µm. The CFD result provides a useful guide for designing a high-efficiency domed-roof cyclone at high pressures.

Multi-walked carbon nanotube (MWCNT)/poly(aryl ether ketone) networks cross-linked by Diels-Alder cycloaddition possess outstanding mechanical and rheological properties. Poly(aryl ether ketone) containing pendant furan (PAEK-Fu) was synthesized, which had excellent thermal and mechanical properties, and a series of cross-linked materials with reversible covalent cross-linked crosslinking network were synthesized through a furan/MWCNTs Diels-Alder (D-A) reaction between PAEK-Fu and MWCNTs. Thermal and mechanical properties for MWCNT/PAEK-Fu composites were studied, and after crosslinking, MWCNT/PAEK-Fu composites exhibited good flexibility and resistance against organic solvents. After heating to 180 °C, the cross-linked MWCNT/PAEK-Fu composite membranes could be dissolved in NMP. This work demonstrates that the poly(aryl ether ketone)s can be made into recyclable thermoset materials using the concept of associative dynamic bonding. Given the dramatically increasing interest in environmentally sustainable materials, this MWCNT/poly(aryl ether ketone) interaction mode provides a robust approach to high performance engineering plastics with improved performance compared with the thermoplastic counterparts.

The transition from a carbon-centered economy to an era of renewable energy has led to global attention on hydrogen energy, ultimately leading to the development of fuel cells using hydrogen as a fuel. In response to global demand, overall fuel cell technology has grown remarkably over the past few years; yet, commercialization remains sluggish owing to cost. As the cathode of a proton exchange membrane fuel cell (PEMFC), which is the most commercialized fuel cell, is markedly dependent on platinum (Pt), anion exchange membrane fuel cells (AEMFCs), which can utilize non-precious materials as cathode catalysts, have emerged as a promising alternative. Earth-abundant metals are used as cathode catalysts, and metal-free materials are used to achieve comparable performance to Pt. Compared to the single-cell performance of Pt catalysts, a gap still exists; however, the applicability of non-noble metals has been extensively evaluated. If catalyst development is accompanied by efficient electrode structure design, a significant part of the cost problem can be overcome. AEMFCs have advantages in the ORR of cathodes compared to PEMFCs; however, the HOR kinetics are quite sluggish. Therefore, the design of HOR catalysts requires another approach, not only to enhance their intrinsic activity, but also consider the poisoning induced by the use of ionomers besides PEMFCs. Therefore, a strategy based on the HOR pathway is required to lower the barrier of the rate-determining step. In this review, catalysts for AEMFCs were introduced based on their classification, and information on recent trends and issues related to catalysts was presented.

Owing to its complex chemical makeup, dye pollution from the textile sector poses a serious challenge for wastewater. Using a photocatalyst with light irradiation to remove color from wastewater is a potential wastewater treatment technique. The majority of harmful dyes are resistant to biodegradation, which reduces the effectiveness of biological wastewater treatment facilities. A well-known photocatalyst for wastewater treatment, titanium dioxide is typically utilized in suspensions in photoreactions. TiO2 based nanomaterial offers some benefits over other materials, including its inexpensive cost, low toxicity, high photochemical reactivity, and capacity for generalized oxidative attack. By doing so, it can encourage the breakdown of certain target organic molecules while just slightly altering operational parameters. The aim of this review is to highlight the different method for synthesis and its characterization. This review also highlights the different type of TiO2/composite as photocatalyst for removal of dyes. The general mechanism of photo-catalytic effect of TiO2 has been discussed expansively. This paper takes a thorough approach to the many outcomes of the researchers’ efforts to remove dyes from wastewater.

A very simple and fast immobilization technique based on ion exchange was investigated to improve the thermal stability of acid phosphatase from wheat germ and potato. Immobilization was not efficient for the DEAE-sepharose, and MANAE-agarose supports. On the other hand, Toyopearl DEAE-650s proved to be a promising support, with immobilization yield above 95% and recovery of activity above 85% for both enzymes. A second step was introduced in the immobilization protocol to improve the thermal stability of these biocatalysts. For this, oxidation and reduction of glycosidic chains of acid phosphatase were carried out, allowing the formation of aldehyde groups and subsequent interaction with the amine groups to further stabilize the different forms (free and immobilized). Both biocatalysts showed residual activity after 1 hour of inactivation at the temperature of 60 °C, a fact not observed for the free enzyme. The wheat germ acid phosphatase derivative was the most stable, with residual activity of 66.7% for the only immobilized derivative and 76.2% for the oxidized/reduced derivative. Also, the derivatives prepared by ion exchange adsorption on Toyopearl (TOYO), followed by oxidation/reduction and intramolecular crosslinking, were approximately 15 and 41 times more stable than the free enzyme from wheat germ.

TiO2 supported on Ca12Al14O33 (Mayenite) was synthesized and investigated for use as a photocatalytic concrete material. TiO2/Mayenite (TiO2/M) catalysts were prepared with varying TiO2 loading amounts (1–20 wt%). The photocatalytic activity of the catalysts was measured using the ISO standard NO removal test. TiO2/M catalysts exhibited significantly enhanced photocatalytic activities compared to pure TiO2, with the NO removal efficiency increasing as TiO2 loading increased up to 10 wt% and then decreasing with further loading of TiO2. The NO removal rate of the TiO2/M catalyst, which contained 10 wt% TiO2, was 8.72 µmol (equivalent to 350 µmol/m2·h). X-ray photoelectron spectroscopy (XPS) analysis suggested that oxygen on the TiO2/M catalysts with low TiO2 loading exists in the form of Ti−OH rather than TiO2. This study focuses on the formation of Ti−OH on the catalyst surface, which is promoted by the unique crystal structure of Mayenite that supplies oxygen ions and electrons to the TiO2 layer. The NO removal efficiency of the catalysts was found to be dependent on the interaction between TiO2 and Mayenite. Overall, this study demonstrates the potential of TiO2/Mayenite for use as a highly effective photocatalytic concrete material, with the unique properties of the Mayenite support playing a critical role in enhancing the photocatalytic activity of the catalyst.

CuSe-gCN nanocrystals were premeditated and produced utilizing a simple hydrothermal method. Different analytical techniques well characterized the generated samples. The prepared samples also contain nanocrystals with a vertical shape, decorated with numerous nanoparticles. All characterizations confirm the phase composition of composite CuSe-gCN. The pore size of the N2 adsorption-desorption isotherm also pointed to a mesoporous structure. Furthermore, the combination of distinct morphology nanoparticles embellished on gCN graphitized nanotubes helps to achieve larger current densities and lower starting potentials for the oxygen evolution process. Because of their unique mesoporous structure, the CuSe-gCN catalysts show exceptional electrical conductivity and electrocatalytic activity. Compared to monometallic CuSe and gCN, CuSe-gCN significantly lower overpotential of 208 mV was needed to obtain a current density of 10 mA/cm2. The CuSe-gCN nanocrystals displayed good stability and a low Tafel slope of 35 mV/dec. This research shows that it is possible to use a copper-based selenide with gCN and combine all the beneficial characteristics in a single catalyst system.. Still, it also offers fresh perspectives on the logical proposal and creation of effective electrocatalysts for various applications.

An organic surfactant/stabilizer plays a critical role in synthesizing small and well-dispersed nanoparticles with large catalytic surface areas. However, a stabilizer typically interferes with the catalytic reaction by forming organic layers on the surface of nanoparticles. Here, we report that the role of a stabilizer can be replaced by the periodic and uniform fluid shear of Taylor vortex flow. Small, well-dispersed PdAg alloy nanoparticles on carbon were synthesized in the continuous Couette-Taylor (CT) reactor in the absence of a stabilizer. The synthesized PdAg nanoparticles (Pd64Ag36/C) showed two times higher mass activity than commercial Pd/C and good stability (retained 33% after 3,600 s) toward the electrochemical ethanol oxidation reaction due to their clean surface and alloy structure.